Cas no 776330-69-9 (3-(adamantan-1-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid)

3-(Adamantan-1-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid is a specialized organic compound featuring an adamantane core coupled with a tert-butoxycarbonyl (Boc)-protected amino group and a propanoic acid moiety. Its rigid adamantane structure enhances stability, while the Boc group provides selective deprotection capabilities, making it valuable in peptide synthesis and medicinal chemistry applications. The carboxylic acid functionality allows for further derivatization, facilitating its use as a building block in drug discovery and material science. This compound is particularly useful in the development of bioactive molecules due to its balanced lipophilicity and steric properties, which can influence pharmacokinetic profiles. Suitable for controlled reactions, it serves as a versatile intermediate in organic synthesis.

3-(adamantan-1-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid structure

776330-69-9 structure

Product Name:3-(adamantan-1-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid

CAS No:776330-69-9

MF:C₁₈H₂₉NO₄

MW:323.427165746689

CID:5778638

PubChem ID:69868209

Update Time:2025-11-02

3-(adamantan-1-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(adamantan-1-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
- 776330-69-9
- SCHEMBL6692633
- EN300-1071198
- Boc-3-amino-3-(adamantan-1-yl)-propionic acid
- Tricyclo[3.3.1.13,7]decane-1-propanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-
- 3-(adamantan-1-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
- Inchi： 1S/C18H29NO4/c1-17(2,3)23-16(22)19-14(7-15(20)21)18-8-11-4-12(9-18)6-13(5-11)10-18/h11-14H,4-10H2,1-3H3,(H,19,22)(H,20,21)
- InChI Key： WUZJLHKXDSEKRU-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(NC(CC(=O)O)C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

Exact Mass: 323.20965841g/mol
Monoisotopic Mass: 323.20965841g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 453
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 75.6Å²

Experimental Properties

Density: 1.172±0.06 g/cm3(Predicted)
Boiling Point: 475.5±28.0 °C(Predicted)
pka: 4.55±0.10(Predicted)

3-(adamantan-1-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1071198-0.05g	3-(adamantan-1-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid	776330-69-9	95%	0.05g	$924.0	2023-10-28
Enamine	EN300-1071198-0.1g	3-(adamantan-1-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid	776330-69-9	95%	0.1g	$968.0	2023-10-28
Enamine	EN300-1071198-0.25g	3-(adamantan-1-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid	776330-69-9	95%	0.25g	$1012.0	2023-10-28
Enamine	EN300-1071198-0.5g	3-(adamantan-1-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid	776330-69-9	95%	0.5g	$1056.0	2023-10-28
Enamine	EN300-1071198-1.0g	3-(adamantan-1-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid	776330-69-9		1g	$1229.0	2023-05-23
Enamine	EN300-1071198-2.5g	3-(adamantan-1-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid	776330-69-9	95%	2.5g	$2155.0	2023-10-28
Enamine	EN300-1071198-5.0g	3-(adamantan-1-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid	776330-69-9		5g	$3562.0	2023-05-23
Enamine	EN300-1071198-10.0g	3-(adamantan-1-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid	776330-69-9		10g	$5283.0	2023-05-23
Enamine	EN300-1071198-1g	3-(adamantan-1-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid	776330-69-9	95%	1g	$1100.0	2023-10-28
Enamine	EN300-1071198-5g	3-(adamantan-1-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid	776330-69-9	95%	5g	$3189.0	2023-10-28